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Abstract

This technical guide provides an in-depth exploration of the quantum mechanical phenomena
governing the behavior of superfluid helium-4. Helium-4, when cooled below its lambda point
(TA = 2.17 K), transitions into a uniqgue quantum state known as Helium Il, characterized by a
complete absence of viscosity and other non-classical behaviors.[1][2] This document details
the foundational principles of superfluidity, including Bose-Einstein condensation and the two-
fluid model, and presents the key experimental evidence that underpins our current
understanding. Detailed methodologies for pivotal experiments are provided, alongside a
comprehensive compilation of quantitative data in structured tables. Furthermore, complex
theoretical concepts and experimental workflows are visually represented through diagrams
generated using the DOT language, offering a clear and concise reference for researchers in
the field.

Foundational Principles

The remarkable properties of superfluid helium-4 are a direct manifestation of quantum
mechanics on a macroscopic scale.[3] Unlike classical fluids, its behavior is governed by the
principles of quantum statistics and the unique nature of its elementary excitations.

Bose-Einstein Condensation
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Helium-4 atoms are bosons, meaning they possess integer spin and are governed by Bose-
Einstein statistics.[1] This allows a macroscopic fraction of the atoms in the liquid to occupy the
lowest quantum energy state, forming a Bose-Einstein condensate (BEC).[1][4] This
condensation into a single, coherent quantum state is the microscopic origin of superfluidity.[1]
[5] While the concept of a BEC is central, it's important to note that in liquid helium-4, an
interacting system, the condensate fraction does not account for the entire superfluid density.[6]

The Two-Fluid Model

To phenomenologically describe the complex behavior of Helium Il, the two-fluid model, first
proposed by Laszl6 Tisza and later refined by Lev Landau, is employed.[7][8] This model
conceptualizes superfluid helium as being composed of two interpenetrating fluid components:

o The Superfluid Component (ps): This component consists of the condensed helium atoms
and behaves as a perfect fluid with zero viscosity and zero entropy.[1][9] It is responsible for
the remarkable frictionless flow.

e The Normal Component (pn): This component is comprised of the elementary excitations
(phonons and rotons) and behaves like a classical viscous fluid.[9][10] It carries all the
entropy and thermal energy of the liquid.

The total density of the liquid (p) is the sum of the densities of the two components: p = ps +
pn. The relative proportions of the two components are temperature-dependent. As the
temperature decreases from the lambda point, the superfluid fraction increases, approaching
unity as the temperature nears absolute zero.[1][9]
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Caption: The Two-Fluid Model of Superfluid Helium-4.

Elementary Excitations: Phonons and Rotons

The thermal energy of the normal fluid component is carried by elementary excitations. The
dispersion curve (energy vs. momentum) of these excitations in superfluid helium-4 is unique
and has been extensively studied through inelastic neutron scattering experiments.[11][12] It
consists of two main branches:

e Phonons: At low momenta, the excitations are long-wavelength sound waves, or phonons,
with a linear dispersion relation (E = cp, where c is the speed of sound).[13]

» Rotons: At higher momenta, the dispersion curve exhibits a local minimum known as the
“roton minimum."[13][14] These high-momentum excitations are called rotons. The existence
of this energy gap for roton creation is crucial for understanding the stability of superfluid
flow.
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Caption: The Phonon-Roton Dispersion Curve in Superfluid Helium-4.

Quantized Vortices

In a classical fluid, rotation is a continuous phenomenon. However, in superfluid helium-4,
rotation is quantized. When a container of superfluid helium is rotated, the superfluid
component remains stationary up to a certain critical angular velocity.[15] Above this velocity,
the superfluid forms a regular array of quantized vortices.[15][16] Each vortex consists of a
core of normal fluid with a radius on the order of angstroms, around which the superfluid

circulates with a quantized circulation, k = h/m, where h is Planck's constant and m is the mass

of a helium-4 atom.[10][17]

Key Experimental Evidence and Protocols

The theoretical framework of superfluidity is supported by a wealth of experimental
observations. This section details the methodologies of several key experiments.
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Measurement of Heat Capacity and the Lambda
Transition

Objective: To measure the specific heat of liquid helium-4 as a function of temperature and
precisely determine the nature of the lambda transition.

Methodology:

A sample of liquid helium-4 is contained within a high-resolution calorimeter.

o To minimize pressure gradients that can broaden the transition, experiments are often
conducted in a microgravity environment.[3][18]

* A known amount of heat is supplied to the sample using a heater, and the resulting
temperature change is measured with high-precision thermometers.[14]

e The heat capacity is calculated from the heat input and the temperature change.

o Measurements are taken at progressively smaller temperature intervals as the lambda point
is approached to map out the characteristic sharp peak in the heat capacity.[1]

The Fountain Effect

Objective: To demonstrate the thermomechanical effect in superfluid helium-4, where a
temperature gradient drives a flow of the superfluid component.

Methodology:[8][19]

e Aglass tube with a wide lower section and a narrow upper section is used. The bottom of the
wide section is sealed with a porous plug (e.g., compacted fine ferric oxide powder) that only
allows the superfluid component to pass through.[8][20]

e The apparatus is immersed in a bath of superfluid helium.

e Aheat source, such as an electrical resistor or a beam of light, is directed at the powder
inside the wide section of the tube.[8][19]
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¢ The heating creates a local temperature increase, reducing the superfluid fraction in that
region. To re-establish equilibrium, the superfluid component from the surrounding bath flows
through the porous plug into the tube.[19]

¢ This influx of superfluid forces the liquid inside the tube up and out of the narrow opening,
creating a fountain.[8][9] The height of the fountain is measured and correlated with the heat
input and the temperature difference.[8]
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Caption: Experimental Workflow for the Fountain Effect.
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Visualization of Quantized Vortices

Objective: To directly observe the formation and dynamics of quantized vortices in rotating
superfluid helium.

Methodology:[10][21]

Micron-sized particles of solid hydrogen or deuterium are introduced into the superfluid
helium. [6][10][21]

e These tracer particles become trapped in the cores of the quantized vortices, where the
kinetic energy of the fluid is high.[10]

e The superfluid is set into rotation.

o Alaser sheet illuminates the flow, and the motion of the trapped patrticles is recorded with a
high-speed camera.[16]

e This patrticle tracking velocimetry (PTV) technique allows for the direct visualization of the
vortex lines and their interactions, such as reconnection.[10]

Measurement of Second Sound

Objective: To detect and measure the speed of second sound, a temperature/entropy wave
unique to superfluids.

Methodology:[22][23]

A resonant cavity is filled with superfluid helium.

A heater at one end of the cavity generates periodic temperature pulses.

A sensitive thermometer at the other end detects the arrival of these temperature waves.

The speed of second sound is determined by either measuring the time of flight of a pulse
over a known distance or by identifying the resonant frequencies of the cavity.[22]
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» This experiment provides strong evidence for the two-fluid model, as second sound involves

the out-of-phase oscillation of the normal and superfluid components.

Quantitative Data

The following tables summarize key quantitative data for superfluid helium-4.

Thermodynamic Properties at the Lambda Transition

Property Value

Reference

Lambda Temperature (TA) 2172 K

[1]2]

Pressure at TA 5.04 kPa

[18]

Specific Heat Critical Exponent

(o)

-0.0127 + 0.0003

[3]

Ratio of Specific Heat
Coefficients (A+/A-)

1.053 + 0.002

[3]

Properties of the Superfluid State

Property Value Conditions

Reference

Quantum of
) ) 9.97 x 10~ m?/s [2]
Circulation (k)

Speed of Second
Sound

~20 m/s ~1.8K

[7]

Speed of Second
Approaches 0 m/s AsT - TA
Sound

[7]

Landau Critical
Velocity (calculated for  ~60 m/s [24]

roton creation)

Density of Liquid Zero pressure and

) ~125 kg/m 3
Helium-4 temperature

[1]
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Thermophysical Properties of Helium-4

Extensive tables of thermophysical properties, including density, specific heats, enthalpy,
entropy, and viscosity as functions of temperature and pressure, are available from the National
Institute of Standards and Technology (NIST).[4][13][15][25][26][27]

Theoretical Models
Landau's Criterion for Superfluidity

Landau's theory provides a microscopic explanation for the stability of superfluid flow. It states
that for a fluid flowing with velocity v, it is energetically unfavorable to create an elementary
excitation with momentum p and energy E(p) if the energy in the moving frame, E(p) + p-v, is
positive for all p. This leads to the Landau criterion for superfluidity: a dissipationless flow is
possible as long as the flow velocity is less than a critical velocity, vc = min(E(p)/p).[5][24][28]
[29] For superfluid helium-4, the critical velocity is determined by the slope of a line from the
origin to the roton minimum on the dispersion curve.

The Gross-Pitaevskii Equation

The Gross-Pitaevskii equation (GPE) is a mean-field theory that describes the ground state of a
quantum system of identical bosons, such as a Bose-Einstein condensate.[27][30] It is a non-
linear Schrodinger equation that accounts for the interactions between the atoms in the
condensate. The GPE has been successful in describing many properties of superfluid helium-
4, including the structure of quantized vortices.[31]

Landau's Theory Gross-Pitaevskii Equation

Landau Criterion Gross-Pitaevskii
(ve = min(E(p)/p)) Equation

Providgs a
Mean-Field Depcription of

Superfluidity

Determined by [\ Explains Stability of Describes Models

Bose-Einstein
Condensate

Phonon-Roton
Dispersion Curve

Quantized Vortices
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Caption: Relationship between key theoretical models of superfluidity.

Conclusion

The study of superfluid helium-4 continues to be a vibrant area of research, offering profound
insights into macroscopic quantum phenomena. Its unique properties, stemming from the
principles of Bose-Einstein condensation and described by the two-fluid model, are well-
established through a variety of ingenious experiments. This guide has provided a
comprehensive overview of the quantum mechanics of superfluid helium-4, from its theoretical
underpinnings to its experimental verification. The presented data, protocols, and visualizations
are intended to serve as a valuable resource for researchers and professionals seeking a
deeper understanding of this fascinating quantum fluid.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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